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Compound of Interest

4-Acetyl-4-phenylpiperidine
Compound Name:
hydrochloride

Cat. No.: B080439

An In-Depth Technical Guide to 4-Acetyl-4-phenylpiperidine Hydrochloride

Introduction

4-Acetyl-4-phenylpiperidine hydrochloride is a versatile chemical compound recognized for
its significant role as a key intermediate in pharmaceutical research and development.[1] Its
unique piperidine structure is a foundational component in the synthesis of various bioactive
molecules.[1] This compound is particularly relevant in the field of neuropharmacology, where it
contributes to the development of treatments for neurological disorders by enabling the
modulation of neurotransmitter systems.[1] Researchers value it for its stability and utility in
complex synthetic pathways, making it a crucial tool in the discovery of new analgesics and
antidepressants.[1]

Chemical and Physical Properties

The fundamental properties of 4-Acetyl-4-phenylpiperidine hydrochloride are summarized
below. This data is essential for its application in experimental settings, ensuring proper
handling, storage, and characterization.
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Property Value
Molecular Formula C13H17NO-HCI[1][2]
Molecular Weight 239.74 g/mol [1][2][3]
CAS Number 10315-03-4[1][2]
White to light yellow or light orange crystalline
Appearance
powder[1]
Melting Point 248 °C[1]
Purity >98% (HPLC)[1][4]
1-(4-phenylpiperidin-4-
IUPAC Name (4-phenylpip
yl)ethanone;hydrochloride[3]
Storage Conditions 2-8°C[1]

Core Applications in Research

4-Acetyl-4-phenylpiperidine hydrochloride serves as a critical building block in several
areas of scientific research:

o Pharmaceutical Development: It is a pivotal intermediate in the synthesis of novel analgesics
and anti-inflammatory drugs.[1] The 4-phenylpiperidine scaffold is a well-established feature
in a variety of opioid analgesics.[5][6]

e Neuroscience Research: The compound is utilized in neuropharmacological studies to
investigate the mechanisms of addiction and the effects of drugs on brain function and
behavior.[1]

e Analytical Chemistry: It can be used as a reference standard in chromatographic techniques
for the identification and quantification of similar substances within complex mixtures.[1]

Logical Workflow in Drug Discovery

As an intermediate, 4-Acetyl-4-phenylpiperidine hydrochloride sits at the start of a drug
discovery workflow. Its core structure is systematically modified to generate a library of new
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chemical entities, which are then screened for desired biological activity. This process is aimed
at identifying lead compounds for further development into potential therapeutic agents.
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Caption: Workflow of 4-Acetyl-4-phenylpiperidine HCI in drug discovery.

Experimental Protocols

Detailed experimental protocols are highly specific to the research objective. As this compound
is primarily a synthetic intermediate, protocols would focus on its use in the synthesis of target
molecules. A generalized synthetic protocol is described in the literature for creating
derivatives.

General Protocol for Derivative Synthesis (Conceptual):

o Reaction Setup: 4-Acetyl-4-phenylpiperidine hydrochloride is dissolved in an appropriate
solvent system. The specific solvent depends on the subsequent reaction partners.

o Functional Group Modification: The secondary amine of the piperidine ring is a common site
for modification (e.g., N-alkylation, N-acylation) to introduce diverse functional groups. This is
often achieved by reacting the starting material with various alkyl halides or acyl chlorides in
the presence of a base.

e Reaction Monitoring: The progress of the reaction is monitored using techniques like Thin-
Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Work-up and Purification: Once the reaction is complete, the product is isolated through
extraction and purified using methods such as column chromatography or recrystallization to
yield the desired derivative.

o Characterization: The final compound's structure and purity are confirmed using analytical
techniques including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
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Spectrometry (MS).[3]

Note: Specific reagents, reaction times, and temperatures must be determined from specialized
chemical literature or patents relevant to the desired target molecule.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. scbt.com [scbt.com]

3. 4-Acetyl-4-phenylpiperidine hydrochloride | C13H18CINO | CID 2723767 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. avantorsciences.com [avantorsciences.com]
e 5. Phenylpiperidines - Wikipedia [en.wikipedia.org]
» 6. 4-Phenylpiperidine - Wikipedia [en.wikipedia.org]

e 7.US2904550A - 4-phenylpiperidines and their preparation - Google Patents
[patents.google.com]

o 8. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [4-Acetyl-4-phenylpiperidine hydrochloride molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080439#4-acetyl-4-phenylpiperidine-hydrochloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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